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Introduction
In drug development and clinical pharmacology, understanding the concentration of a drug in

the body over time is crucial for determining efficacy and safety. Pharmacokinetic (PK) models

are mathematical representations of the absorption, distribution, metabolism, and excretion

(ADME) of drugs. The one-compartment model is a fundamental PK model that simplifies the

complex human body into a single, well-stirred compartment.[1][2][3] This model is particularly

useful for drugs administered via intravenous (IV) bolus, where the drug rapidly distributes

throughout the circulatory system.[1][4]

Ordinary differential equations (ODEs) are often used to describe the rate of change of drug

concentration in these models. While some simple ODEs have analytical solutions, many

complex models require numerical methods for approximation. Euler's method is a foundational

numerical procedure for solving ODEs with a given initial value.[5] It provides a straightforward

way to approximate the solution by taking small, iterative steps along the tangent of the

solution curve.[5]
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This document provides a detailed protocol for implementing Euler's method in MATLAB to

solve the ODE associated with a one-compartment PK model following an IV bolus

administration.

The One-Compartment Pharmacokinetic Model
The one-compartment open model treats the body as a single, homogenous unit.[1][2] After an

IV bolus injection, the drug is assumed to distribute instantaneously and evenly throughout this

compartment.[2][3] The subsequent decline in drug concentration is due solely to elimination

from the body, which often follows first-order kinetics.[4][6]

The rate of change of the amount of drug in the body (dX/dt) is proportional to the amount of

drug present (X), as described by the following differential equation:

dX/dt = -Ke * X

Where:

X is the amount of drug in the body.

Ke is the first-order elimination rate constant.[4]

Since the amount of drug (X) is equal to the concentration (C) multiplied by the volume of

distribution (Vd), we can express the equation in terms of concentration:

dC/dt = -Ke * C

This is the ordinary differential equation we will solve using Euler's method.

Experimental Protocol: MATLAB Implementation of
Euler's Method
This protocol outlines the steps to create a MATLAB script to approximate the drug

concentration over time using Euler's method.

3.1. Define Model Parameters

First, define the initial conditions and model parameters:
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Initial Concentration (C0): The drug concentration at time t=0.

Elimination Rate Constant (Ke): The rate at which the drug is eliminated.

Time Interval: The start and end times for the simulation (e.g., 0 to 24 hours).

Step Size (h): The size of the time steps for Euler's method. A smaller step size generally

leads to a more accurate approximation.

3.2. MATLAB Script

The following MATLAB script implements Euler's method to solve the one-compartment PK

model.

3.3. Protocol Steps

Parameter Definition: The script begins by defining the initial drug concentration (C0), the

elimination rate constant (Ke), the time interval (t_start, t_end), and the step size (h).

ODE Definition: The differential equation dC/dt = -Ke * C is defined as an anonymous

function dCdt.

Variable Initialization: A time vector t is created from the start to the end time with the

specified step size. A concentration vector C of the same size is initialized with zeros, and

the first element is set to the initial concentration C0.[5][7]

Euler's Method Implementation: A for loop iterates through the time points. In each iteration,

the next concentration value C(i+1) is calculated using the Euler's method formula: y(i+1) =

y(i) + h * f(t(i), y(i)).[7]

Analytical Solution: For comparison, the exact analytical solution C(t) = C0 * exp(-Ke * t) is

calculated.

Data Presentation: The results are displayed in a table for easy comparison.

Visualization: The script generates a plot comparing the approximate solution from Euler's

method with the exact analytical solution.
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Data Presentation
The following table summarizes the quantitative data generated by the MATLAB script,

comparing the drug concentration values obtained from Euler's method with the analytical

solution at different time points.

Time (hr)
Euler's Method
Concentration (mg/L)

Analytical Concentration
(mg/L)

0.0 100.00 100.00

0.5 90.00 90.48

1.0 81.00 81.87

1.5 72.90 74.08

2.0 65.61 67.03

... ... ...

23.5 0.95 1.01

24.0 0.86 0.91

Table generated using the provided MATLAB script with C0=100, Ke=0.2, and h=0.5.

Visualizations
The following diagrams illustrate the logical workflow of Euler's method and the conceptual

model of one-compartment pharmacokinetics.
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Start

Define Parameters
(C0, Ke, t_start, t_end, h)

Initialize Variables
(t vector, C vector)

Set C(1) = C0

For i = 1 to n-1

Calculate C(i+1) =
C(i) + h * (-Ke * C(i))

 True

Display and Plot Results

 False

End Loop End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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